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Compound of Interest

Compound Name: Methyl 2-amino-3-chlorobenzoate

Cat. No.: B1311992

CAS Number: 77820-58-7

This in-depth technical guide provides comprehensive information on Methyl 2-amino-3-
chlorobenzoate, a key chemical intermediate for researchers, scientists, and professionals in
drug development and agrochemical synthesis.

Chemical and Physical Properties

Methyl 2-amino-3-chlorobenzoate is an organic compound belonging to the class of
benzoate esters.[1] It presents as a white to off-white crystalline solid.[2] This compound is a
valuable building block in organic synthesis due to its bifunctional nature, containing both an
amino and a chloro substituent on the aromatic ring.[1]

Table 1: Physical and Chemical Properties of Methyl 2-amino-3-chlorobenzoate
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Property Value Source
CAS Number 77820-58-7 [3]
Molecular Formula CsHsCINO:2 [3]
Molecular Weight 185.61 g/mol [3]
White to light yellow powder or
Appearance (2]
lump
Melting Point 35-39 °C [2]

Boiling Point (Predicted)

273.8+20.0°C

[3]

Density (Predicted)

1.311 £ 0.06 g/cm?

[3]

Storage Temperature

2-8 °C, under inert gas

(Nitrogen or Argon)

[3]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Methyl 2-amino-

3-chlorobenzoate.

Table 2: Spectroscopic Data for Methyl 2-amino-3-chlorobenzoate

Technique

Data

Source

1H NMR (400 MHz, CDCls)

8 7.79 (dd, J = 8.06, 1.51 Hz,
1H), 7.39 (dd, J = 7.81, 1.51
Hz, 1H), 6.57 (t, J = 7.93 Hz,
1H), 6.25 (s, 2H), 3.86 (s, 3H)

[3]

Mass Spectrometry (MH+)

185.95

[3]

Note: Experimental 13C NMR and IR spectra for Methyl 2-amino-3-chlorobenzoate are not

readily available in the searched literature. Data for isomeric and related compounds are

available and can be used for comparative purposes.
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Synthesis Protocols

Several methods for the synthesis of Methyl 2-amino-3-chlorobenzoate have been reported.
Below are two common experimental protocols.

Synthesis via Methylation of 2-amino-3-chlorobenzoic
acid
This method involves the esterification of 2-amino-3-chlorobenzoic acid using a methylating
agent.

Experimental Protocol:

e Dissolve 2-amino-3-chlorobenzoic acid (0.175 mol) in 150g of DMF in a 500mL reaction flask
at room temperature.[4]

e Add an inorganic base, such as potassium carbonate (0.125 mol).[4]

e Cool the mixture to 10 °C and stir for 30 minutes.

o Slowly add a methylating reagent, such as dimethyl sulfate (0.178 mol), dropwise.[4]

» Allow the reaction mixture to warm to room temperature and continue stirring for 6 hours.[4]
» Pour the reaction mixture into 400mL of water to precipitate the product.

e Stir for 1 hour, then filter the white solid.

e Wash the filter cake with water and dry to obtain Methyl 2-amino-3-chlorobenzoate.
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Synthesis Workflow
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Synthesis of Methyl 2-amino-3-chlorobenzoate.
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Synthesis via Reduction of Methyl 2-nitro-3-
chlorobenzoate

This alternative route involves the reduction of a nitro group to an amine.
Experimental Protocol:

» To a solution of methyl 3-chloro-2-nitrobenzoate (11.6 mmol) in a 1:1 mixture of ethanol and
acetic acid (200 mL total), add iron powder (34.8 mmol) at room temperature.[3]

o Reflux the suspension for 2 hours under a nitrogen atmosphere.[3]

» After the reaction is complete, cool the mixture to room temperature and partially remove the
solvent using a rotary evaporator.[3]

 Partition the resulting residue between water (200 mL) and ethyl acetate (300 mL).[3]

o Separate the organic phase and wash sequentially with 1N aqueous sodium hydroxide (50
mL) and brine (50 mL).[3]

o Dry the organic phase over anhydrous magnesium sulfate and concentrate using a rotary
evaporator to yield the product.[3]
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Reduction Workflow
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Synthesis via Reduction.

Applications in Research and Development

Methyl 2-amino-3-chlorobenzoate is a crucial intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[4][5] It is a key building block for the synthesis of

triazolopyrimidine sulfonamide herbicides.[5]
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Biological Activity and Signaling Pathways

While direct studies on the biological activity of Methyl 2-amino-3-chlorobenzoate are limited
in the available literature, its parent compound, 2-amino-3-chlorobenzoic acid, has
demonstrated significant anticancer properties.[6]

Research has shown that 2-amino-3-chlorobenzoic acid, isolated from Streptomyces coelicolor,
exhibits potent cytotoxic effects on breast cancer cell lines.[6] The mechanism of action
involves the inhibition of the PI3K/AKT signaling pathway, a critical pathway in cancer cell
proliferation and survival.[7] Inhibition of this pathway leads to the downregulation of
downstream targets, ultimately inducing apoptosis in cancer cells.

PI3K/AKT Signaling Pathway Inhibition
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Inhibition of the PI3K/AKT pathway.

Given that Methyl 2-amino-3-chlorobenzoate is the methyl ester of this active compound, it is
a critical synthon for the development of derivatives and prodrugs targeting the PI3K/AKT
pathway. Further research is warranted to determine if the methyl ester itself retains or modifies
this biological activity.

Safety Information

Methyl 2-amino-3-chlorobenzoate is irritating to the eyes, respiratory system, and skin.[8]
Appropriate personal protective equipment, including gloves, and eye/face protection, should
be worn when handling this chemical.[8] It should be used in a well-ventilated area or a
chemical fume hood.
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This document is intended for informational purposes only and should not be used as a
substitute for professional scientific guidance. Always refer to a comprehensive Safety Data
Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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